Cas no 2034601-29-9 (2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide)
2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide
- 2-bromo-N-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]-5-methoxybenzamide
- 2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide
- F6525-1699
- 2034601-29-9
- 2-bromo-N-(2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)-5-methoxybenzamide
- AKOS026694971
-
- Inchi: 1S/C20H20BrN5O2/c1-28-14-4-5-16(21)15(10-14)20(27)24-8-9-26-19(13-2-3-13)11-17(25-26)18-12-22-6-7-23-18/h4-7,10-13H,2-3,8-9H2,1H3,(H,24,27)
- InChI Key: LWZGKGBETHVDAU-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1C(NCCN1C(=CC(C2C=NC=CN=2)=N1)C1CC1)=O)OC
Computed Properties
- Exact Mass: 441.08004g/mol
- Monoisotopic Mass: 441.08004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 81.9Ų
2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-1699-2μmol |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-5μmol |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-10μmol |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-20μmol |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-1mg |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-2mg |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-3mg |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-4mg |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-5mg |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-1699-10mg |
2-bromo-N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide |
2034601-29-9 | 10mg |
$79.0 | 2023-09-08 |
2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide
Introduction to 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide (CAS No. 2034601-29-9)
2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034601-29-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate architecture of this molecule, characterized by its brominated benzamide core and a complex aliphatic side chain incorporating cyclopropyl and pyrazole moieties, positions it as a candidate for exploring novel therapeutic pathways.
The molecular structure of 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple heterocyclic rings—specifically pyrazole and pyrazine—along with a bromine substituent on the benzamide moiety, suggests a high degree of functional complexity. This complexity is not merely academic but holds practical implications for its interactions with biological targets. The bromine atom, in particular, is often employed in medicinal chemistry due to its ability to modulate reactivity and binding affinity, making it a key feature for potential drug-like properties.
In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. Among these pathways, those involving inflammation, neurodegeneration, and cancer are particularly well-studied. The structural motifs present in 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide align well with known pharmacophores that interact with enzymes and receptors involved in these processes. For instance, the pyrazole ring is a common scaffold in drugs targeting inflammatory cytokines, while the pyrazine ring has been associated with antiviral and anticancer activities. The combination of these rings with the benzamide moiety suggests potential for dual or multi-target interactions, which could enhance therapeutic efficacy.
The aliphatic side chain of this compound, featuring a cyclopropyl group and an extended ethyl chain connected to a pyrazole ring, adds another layer of complexity. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in certain drug candidates. Additionally, the presence of multiple nitrogen atoms in the side chain increases the likelihood of hydrogen bonding interactions with biological targets, which is crucial for achieving high specificity. These features make 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide an intriguing candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly wet-lab experiments. By leveraging molecular docking simulations and virtual screening techniques, scientists can identify potential binding interactions between 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yethyl}-5-methoxybenzamide and various biological targets. These computational studies have already begun to shed light on its potential applications. For example, preliminary docking studies suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation-related diseases.
The methoxy group at the 5-position of the benzamide ring is another important structural feature that warrants discussion. Methoxy groups are frequently incorporated into drug molecules due to their ability to influence solubility, metabolic stability, and electronic properties. In the context of 2-bromo-N-{2-5-cyclopropyl-3-(pyrazin--2--ylyl)-1H-pyrazol--1--ylethyl}-5-methoxybenzamide, this methoxy group may serve as an anchor point for interactions with polar residues in biological targets or as a site for further chemical modification to enhance pharmacological properties.
One of the most exciting aspects of studying compounds like 2-bromo-N-{2--5--cyclopropyl--3--(pyazin--2--ylyl)--1H--pyrazol--1--ylethyl}--5--methoxybenzamide (CAS No. 2034601--29--9) is the opportunity to explore structure/activity relationships (SAR). By systematically modifying different parts of the molecule—such as replacing the bromine atom with another substituent or altering the cyclopropyl group—researchers can gain insights into which structural features are most critical for biological activity. This iterative process is fundamental to drug discovery and has led to numerous breakthroughs over the years.
The synthesis of such complex molecules presents significant challenges but also opportunities for innovation in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks efficiently. The synthesis of 2-bromo-N-{2--5--cyclopropyl--3--(pyazin--2--ylyl)--1H--pyrazol--1--ylethyl}--5--methoxybenzamide would likely involve multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in flow chemistry have also made it possible to perform complex multi-step syntheses under controlled conditions, reducing risks associated with manual handling and improving scalability.
In conclusion, 2-bromo-N-{ 2 - 5 - cyclopropyl - 3 - ( pyazin - 2 - yl ) - 1 H - pyrazol - 1 - ylethyl } - 5 - methoxybenzamide (CAS No. 2034601–29–9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic rings, bromine substituent,and aliphatic side chain makes it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases, including those involving inflammation,neurodegeneration,and cancer.* As research continues,this compound*and its derivatives*are likely*to play an important role*in shaping future therapeutic strategies.*
2034601-29-9 (2-bromo-N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)